Cas no 42267-39-0 (Acetic acid,2,2'-thiobis-, sodium salt (1:2))

• Product Name: Acetic acid,2,2'-thiobis-, sodium salt (1:2)
• CAS No: 42267-39-0
• MF: C₄H₄Na₂O₄S
• MW: 194.116702079773
• CID: 332310
• PubChem ID: 6451854
• Update Time: 2025-04-19

Acetic acid,2,2'-thiobis-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-thiobis-, sodium salt (1:2)
• disodium 2-2'-thiobisacetate
• disodium,2-(carboxylatomethylsulfanyl)acetate
• EINECS 255-741-4
• DTXSID10195097
• 42267-39-0

• Inchi： 1S/C4H6O4S.2Na/c5-3(6)1-9-2-4(7)8;;/h1-2H2,(H,5,6)(H,7,8);;/q;2*+1/p-2
• InChI Key： JANKHHONJQSEQI-UHFFFAOYSA-L
• SMILES： S(CC(=O)[O-])CC(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 193.962569
• Monoisotopic Mass: 193.962569
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106

Experimental Properties

• Boiling Point: 377°Cat760mmHg
• Flash Point: 181.8°C